N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C22H16Cl2N2O4/c1-28-15-4-6-16(7-5-15)29-12-21(27)25-14-3-9-20-19(11-14)26-22(30-20)17-8-2-13(23)10-18(17)24/h2-11H,12H2,1H3,(H,25,27)
• InChI Key: LLIYMAYUISUYMX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C22H16Cl2N2O4
• DSSTOX Substance ID: DTXSID40387100
• Molecular Weight: 443.3 g/mol
• CAS RN: 6025-49-6

Description

The compound “N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-(4-methoxyphenoxy)acetamide” is a complex organic molecule. It contains several functional groups including a benzoxazole ring, a dichlorophenyl group, a methoxyphenoxy group, and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and functional groups. The benzoxazole ring and the dichlorophenyl group would contribute to the planarity of the molecule, while the methoxyphenoxy and acetamide groups could potentially introduce some steric hindrance.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The dichlorophenyl group might undergo nucleophilic aromatic substitution reactions, while the acetamide group could potentially undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. For example, the presence of multiple aromatic rings would likely make the compound relatively non-polar and insoluble in water, while the acetamide group could potentially form hydrogen bonds.

Mechanism of Action

Without specific context (such as the compound’s use in a pharmaceutical or industrial application), it’s difficult to comment on its mechanism of action.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and reactivity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.